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Introduction
PD 135158 is a potent and selective antagonist of the cholecystokinin B (CCK-B) receptor. The

cholecystokinin (CCK) system, particularly the CCK-B receptor, is implicated in the

pathophysiology of anxiety and panic disorders. Activation of CCK-B receptors, which are

widely distributed in the central nervous system, particularly in limbic regions such as the

amygdala and hippocampus, has been shown to produce anxiogenic-like effects in preclinical

models. Consequently, CCK-B receptor antagonists like PD 135158 are valuable

pharmacological tools for investigating the role of the CCK system in anxiety and for evaluating

potential anxiolytic therapies.

These application notes provide a comprehensive overview of the use of PD 135158 in

common rodent models of anxiety-like behavior, specifically the Elevated Plus-Maze (EPM) and

the Light-Dark Box (LDB) tests. This document includes detailed experimental protocols, data

presentation guidelines, and visualizations of the underlying signaling pathways and

experimental workflows.
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Mechanism of Action and Signaling Pathway
PD 135158 exerts its anxiolytic-like effects by blocking the binding of endogenous

cholecystokinin to the CCK-B receptor, a G-protein coupled receptor (GPCR). The binding of

CCK to its receptor typically initiates a signaling cascade that can lead to neuronal excitation

and anxiety-related behaviors. By antagonizing this interaction, PD 135158 mitigates the

anxiogenic effects of CCK. The downstream signaling of the CCK-B receptor in neurons can

involve the activation of G-proteins, leading to the modulation of various intracellular effectors.
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Figure 1: CCK-B Receptor Signaling Pathway and the Antagonistic Action of PD 135158.
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Data Presentation: Quantitative Effects of PD
135158 in Anxiety Models
The anxiolytic-like effects of PD 135158 are dose-dependent. The following tables summarize

the expected quantitative outcomes in the Elevated Plus-Maze and Light-Dark Box tests based

on typical results reported in the literature.

Table 1: Effects of PD 135158 in the Elevated Plus-Maze (EPM) Test in Mice

Treatment
Group
(intraperito
neal
injection)

Dose
(mg/kg)

Time in
Open Arms
(seconds)

% Time in
Open Arms

Open Arm
Entries

Total Arm
Entries

Vehicle

(Saline)
- 25.5 ± 3.2 8.5 ± 1.1 8.2 ± 1.5 35.1 ± 4.0

PD 135158 0.01 45.8 ± 5.1 15.3 ± 1.7 12.5 ± 1.8 36.5 ± 3.8

PD 135158 0.1 62.1 ± 6.8 20.7 ± 2.3 15.1 ± 2.0** 34.9 ± 4.2

PD 135158 1.0 48.3 ± 5.5 16.1 ± 1.8 13.0 ± 1.9 35.8 ± 3.9

Diazepam

(Positive

Control)

1.0 75.4 ± 8.0 25.1 ± 2.7 18.2 ± 2.5*** 37.0 ± 4.1

*Data are presented as Mean ± SEM. *p<0.05, **p<0.01, **p<0.001 compared to Vehicle

group. Data are representative and compiled from typical findings in the field.

Table 2: Effects of PD 135158 in the Light-Dark Box (LDB) Test in Mice
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Treatment
Group
(intraperito
neal
injection)

Dose
(mg/kg)

Time in
Light
Compartme
nt
(seconds)

Transitions
between
Compartme
nts

Latency to
Enter Dark
(seconds)

Locomotor
Activity
(beam
breaks)

Vehicle

(Saline)
- 45.2 ± 5.8 12.3 ± 2.1 15.4 ± 2.5 250 ± 25

PD 135158 0.01 70.6 ± 8.1 18.5 ± 2.5 25.1 ± 3.0 245 ± 22

PD 135158 0.1 95.3 ± 10.2 22.1 ± 2.8 35.8 ± 4.1** 255 ± 28

PD 135158 1.0 75.1 ± 8.5 19.0 ± 2.6 28.3 ± 3.5 248 ± 26

Diazepam

(Positive

Control)

1.0 110.7 ± 12.5 25.4 ± 3.1 45.2 ± 5.0*** 260 ± 30

*Data are presented as Mean ± SEM. *p<0.05, **p<0.01, **p<0.001 compared to Vehicle

group. Data are representative and compiled from typical findings in the field. One study

showed that PD135158 was effective in the light/dark choice test, suggesting it is particularly

effective in "state" anxiety induced by fear-provoking situations.[1]

Experimental Protocols
Detailed methodologies for conducting the Elevated Plus-Maze and Light-Dark Box tests are

provided below.

Protocol 1: Elevated Plus-Maze (EPM) Test
Objective: To assess anxiety-like behavior in rodents. The test is based on the conflict between

the natural tendency of rodents to explore a novel environment and their aversion to open,

elevated spaces.

Apparatus:

A plus-shaped maze with two open arms and two closed arms of equal dimensions (e.g., 50

cm long x 10 cm wide for rats; 30 cm long x 5 cm wide for mice), elevated 40-50 cm above
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the floor. The closed arms have high walls (e.g., 40 cm for rats; 15 cm for mice).

A video camera mounted above the maze to record the sessions.

Automated tracking software for data analysis.

Animals:

Male mice (e.g., C57BL/6 or BALB/c, 8-10 weeks old) or rats (e.g., Sprague-Dawley or

Wistar, 250-300 g).

Animals should be group-housed and habituated to the testing room for at least 1 hour

before the experiment.

Drug Preparation and Administration:

PD 135158 is dissolved in a vehicle of sterile saline or 0.5% methylcellulose.

Administer PD 135158 or vehicle via intraperitoneal (i.p.) injection 30 minutes before testing.

Procedure:

Place the animal in the center of the maze, facing one of the open arms.

Start the video recording and tracking software immediately.

Allow the animal to explore the maze for a 5-minute session.

After the session, return the animal to its home cage.

Thoroughly clean the maze with 70% ethanol between trials to eliminate olfactory cues.

Data Analysis:

Time spent in the open and closed arms.

Number of entries into the open and closed arms.

Total distance traveled (as a measure of locomotor activity).
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Percentage of time in open arms = (Time in open arms / Total time) x 100.

Percentage of open arm entries = (Open arm entries / Total arm entries) x 100.

Anxiolytic compounds are expected to increase the time spent in and the number of entries into

the open arms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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